3-(2-Aminoethyl)-2-hydroxybenzoic acid hydrobromide

• IUPAC Name: 3-(2-aminoethyl)-2-hydroxybenzoic acid;hydrobromide
• InChI: InChI=1S/C9H11NO3.BrH/c10-5-4-6-2-1-3-7(8(6)11)9(12)13;/h1-3,11H,4-5,10H2,(H,12,13);1H
• InChI Key: AEWGWNWOYMQGOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C(=O)O)O)CCN.Br
• Molecular Formula: C9H12BrNO3
• DSSTOX Substance ID: DTXSID90857161
• Molecular Weight: 262.10 g/mol
• CAS RN: 1255099-23-0

Description

The description of a compound typically includes its molecular formula, structure, and other identifiers like CAS number or IUPAC name. It may also include information about the class of compounds it belongs to and its relevance in various fields.

Synthesis Analysis

This involves detailing the methods used to synthesize the compound. It can include the starting materials, reagents, reaction conditions, and the overall yield.

Molecular Structure Analysis

This involves the study of the compound’s molecular geometry, bond lengths and angles, and other structural features. Techniques like X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes understanding the reaction mechanism, the products formed, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, optical activity, and reactivity. These properties can give insights into how the compound behaves under different conditions.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Methods : The compound has been used in the synthesis of other chemical entities, demonstrating its utility as a building block in organic chemistry. For instance, Feng Yu-chuan (2012) described the synthesis of 2,4,6-Tribromo-3-hydroxybenzoic acid using amino benzoic acid, showcasing the compound's role in the synthesis of sensitive Trinder reagents (Feng Yu-chuan, 2012).

• Structural Characterization : Research has focused on characterizing the structure of various compounds synthesized from 3-(2-Aminoethyl)-2-hydroxybenzoic acid hydrobromide. For example, Yu-heng Ma et al. (2015) studied the co-crystals of trans-4-[(2-amino-3,5-dibrobenzyl) amino] cyclohexanol with hydroxyl benzoic acids, providing insights into molecular structures and intermolecular interactions (Yu-heng Ma et al., 2015).

Biosynthesis and Biochemistry

• Antibiotic Biosynthesis : A. Becker (1984) explored the synthesis of chlorinated analogues of 3-amino-5-hydroxybenzoic acid for studies in antibiotic biosynthesis, indicating the compound's importance in understanding the synthesis of various antibiotics (A. Becker, 1984).

• Enzymatic Reactions : Decarboxylation of pyruvate by thiamine analogues, including 3-(2-Aminoethyl)-2-hydroxybenzoic acid hydrobromide, was studied by R. Yount and D. Metzler (1959), demonstrating the compound's relevance in enzymatic reactions and metabolic pathways (R. Yount & D. Metzler, 1959).

Pharmaceutical Applications

• Drug Synthesis and Evaluation : The compound has been used in synthesizing and evaluating pharmaceuticals. For instance, I. Malami et al. (2014) synthesized 3-Farnesyl-2-hydroxybenzoic acid from Piper multiplinervium, indicating the compound's utility in creating novel pharmaceutical agents (I. Malami et al., 2014).

Analytical Chemistry

• Fluorescent Derivatization : The compound has been used as a derivatization agent for fluorescent detection in analytical chemistry. Y. Tsuruta and Kazuya Kohashi (1987) discussed fluorescent derivatization reagents for compounds with hydroxyl and amino groups, highlighting the compound's application in analytical methods (Y. Tsuruta & Kazuya Kohashi, 1987).

Mechanism of Action

If the compound is biologically active, its mechanism of action in the body would be studied. This could involve its interaction with biological macromolecules, its metabolic pathway, and its overall effect on the body.

Safety and Hazards

This involves studying the compound’s toxicity, environmental impact, and precautions needed while handling it.

Future Directions

This involves discussing potential future research directions. It could include potential applications of the compound, modifications that could be made to its structure to enhance its properties, or new synthetic routes that could be explored.